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These application notes provide a comprehensive guide to the quantification of archaeological

materials recovered from water-saturated soil environments. The exceptional preservation of

organic artifacts and ecofacts in these anaerobic or anoxic conditions offers a unique window

into past human activities, technologies, and environments. However, the fragile nature of

these waterlogged materials necessitates specialized protocols for their excavation, sampling,

analysis, and quantification.

Field Excavation and Sampling Protocols
Proper field methodology is paramount to ensure the integrity of waterlogged artifacts and the

validity of subsequent quantitative analyses. The following protocols outline a systematic

approach to the excavation and sampling of water-saturated archaeological sites.

Site Preparation and Water Management
Effective water management is crucial for the successful excavation of waterlogged sites. The

primary goal is to lower the water table in a controlled manner to allow for careful excavation

without causing the premature drying and degradation of organic materials.

Protocol 1: Site Dewatering
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Assessment: Before excavation, conduct a thorough hydrological assessment of the site to

understand groundwater flow and soil permeability.

Well-Point System: For larger areas, install a well-point dewatering system. This involves

sinking a series of small-diameter wells around the excavation area and connecting them to

a header pipe and pump.

Sump Pumping: For smaller trenches or features, a system of drainage trenches (sumps)

and pumps can be effective.[1] Water is allowed to seep into the sumps and is then pumped

away from the excavation area.

Monitoring: Continuously monitor the water table and the condition of exposed artifacts to

prevent desiccation. Keep artifacts damp by spraying them with water.

Excavation and Artifact Recovery
Excavation in water-saturated soils requires a gentle approach to avoid damaging fragile

organic materials.

Protocol 2: Hydraulic Excavation

Initial Setup: Use a low-pressure water pump with a hose and a fine-adjust nozzle.

Sediment Removal: Gently spray water to wash away the soil matrix from around the

artifacts. This method is particularly effective for disarticulating complex layers of organic

material.

In-Situ Recording: As artifacts are exposed, record their precise location (x, y, z coordinates),

orientation, and association with other finds before lifting.

Lifting: Fragile or fragmented objects should be lifted with their surrounding soil matrix on a

rigid support (e.g., a board or tray).[2] Do not attempt to lift large or delicate artifacts by hand.

For very fragile items, block lifting (removing the artifact and a block of the surrounding

sediment) is recommended.

On-Site Handling and Packaging
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Once recovered, waterlogged artifacts must be kept wet until they can be transported to the

laboratory for analysis and conservation.

Protocol 3: On-Site Artifact Handling

Minimize Handling: Handle artifacts as little as possible.

Keep Wet: Immediately place artifacts in polyethylene bags or rigid containers filled with

water from the site. Double-bagging is recommended to prevent leakage.

Labeling: Use waterproof labels (e.g., Tyvek) with indelible ink to record the artifact's context

information. Place one label inside the bag and another on the outside.

Support: Provide adequate support for fragile artifacts within their containers using materials

like foam or additional sediment from the site.

Storage: Store packaged artifacts in a cool, dark place away from direct sunlight and heat to

slow down microbial activity.[2][3]

Sampling Strategies for Quantification
The choice of sampling strategy will depend on the research questions and the nature of the

archaeological deposits.

Protocol 4: Soil Sampling

Bulk Sampling: Collect large-volume soil samples (e.g., 10-20 liters) from distinct

archaeological contexts (e.g., floor layers, middens, pit fills). These samples are used for the

recovery of a wide range of small artifacts and ecofacts.

Monolith Sampling: For detailed stratigraphic analysis, collect monoliths (undisturbed blocks

of soil). These are particularly useful for micro-stratigraphic analysis and the study of in-situ

pollen and other micro-remains.

Grid Sampling: For spatial analysis of artifact and ecofact distribution, implement a

systematic grid sampling strategy, collecting smaller, regularly spaced samples across a

feature or activity area.[4]
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Caption: Workflow for excavation and sampling in water-saturated environments.

Laboratory Protocols for Quantification
Once in the laboratory, a range of analytical techniques can be employed to quantify the

physical and chemical properties of waterlogged artifacts, providing data on their state of

preservation and technological attributes.

Quantification of Waterlogged Wood
Waterlogged wood is one of the most common organic materials recovered from wet sites. Its

state of degradation can be quantified using several methods.

Protocol 5: Visual Assessment of Wood Preservation

Cleaning: Gently clean the surface of the wood with a soft brush and water to remove

adhering sediment.

Scoring: Use a standardized scoring system (see Table 1) to assess the physical condition of

the wood, noting features such as the clarity of tool marks, the presence of surface erosion,

and the overall integrity of the object.

Documentation: Record the scores for each artifact on a standardized recording sheet.

Table 1: Grading Scheme for Visual Assessment of Waterlogged Wood
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Grade Condition Potential for Analysis

5
Excellent: As new, tool marks

sharp, no erosion

Full technological and

dendrochronological analysis.

4
Good: Tool marks clear, slight

surface erosion

Most technological details

visible.

3
Fair: Tool marks visible but

indistinct

Basic technological information

retrievable.

2
Poor: Surface heavily eroded,

some integrity

Species identification and

basic form.

1
Very Poor: Friable, little

structural integrity
Species identification only.

0
Extremely Poor: No structural

integrity
Not suitable for analysis.

Protocol 6: Microscopic Analysis of Wood Degradation

Sample Preparation: Cut a small, representative cross-section from the wood artifact. For

highly degraded wood, samples can be frozen and thin sections cut with a razor blade and

mounted on a specimen mount with albumin.[5][6]

Microscopy: Examine the thin section under a light microscope or a scanning electron

microscope (SEM).

Quantification: Assess the extent of cell wall degradation. This can be done qualitatively by

observing the loss of cell structure or quantitatively by measuring the remaining cell wall

thickness.

Protocol 7: Gravimetric Analysis of Wood Composition (Klason Lignin)

This protocol is adapted from the TAPPI T 222 om-02 standard for determining acid-insoluble

lignin in wood.[7][8][9]
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Sample Preparation: Dry the wood sample at 105°C to a constant weight. Mill the dried

sample to a fine powder.

Acid Digestion: Accurately weigh approximately 1 gram of the wood powder into a beaker.

Add 15 mL of cold (12-15°C) 72% sulfuric acid and stir for 2 minutes. Maintain at 20°C for 2

hours, stirring every 15 minutes.

Dilution and Boiling: Add 300-400 mL of distilled water to the beaker and boil for 4 hours,

maintaining a constant volume by adding hot water.

Filtration: Filter the insoluble material (lignin) through a tared filtering crucible. Wash the

residue with hot water until it is acid-free.

Drying and Weighing: Dry the crucible and its contents at 105°C to a constant weight. The

weight of the residue is the acid-insoluble (Klason) lignin.

Calculation: Express the lignin content as a percentage of the original oven-dry weight of the

wood sample.
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Caption: Relationship between analysis methods and the assessment of wood preservation.
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Quantification of Other Waterlogged Organic Materials
Protocol 8: Quantification of Waterlogged Leather

Visual and Physical Assessment: Assess the leather's condition based on flexibility, surface

integrity, and the presence of delamination. A criterion-anchored rating scale can be used for

standardized assessment.

pH Measurement: Measure the pH of the leather, as acidity can be an indicator of

degradation.

Microscopic Examination: Examine a cross-section of the leather under a microscope to

assess the condition of the collagen fiber bundles.

FTIR-ATR Analysis: Use Fourier Transform Infrared Spectroscopy with Attenuated Total

Reflectance to identify changes in the chemical structure of the leather, such as the loss of

tannins.[10]

Protocol 9: Quantification of Waterlogged Textiles

Fiber Identification: Identify the fiber type (e.g., wool, flax, nettle) using microscopy.

Technical Analysis: Record the weave structure (e.g., tabby, twill), thread count (threads per

cm in warp and weft), and spin direction of the yarns (S- or Z-spun).[11]

State of Preservation: Assess the degree of fiber degradation and fragmentation.

Protocol 10: Quantification of Waterlogged Bone

Visual Assessment: Record the color, surface condition, and degree of fragmentation.

Hardness Test: Gently probe the surface to assess its hardness, which can indicate the

degree of demineralization.

Porosity Measurement: The porosity of waterlogged bone can be determined by measuring

the volume of water it holds when saturated.
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Microscopic Analysis: Examine thin sections of the bone to identify microbial tunneling and

other diagenetic alterations.[12]

Quantification of Archaeobotanical Remains
Protocol 11: Processing and Quantification of Plant Macrofossils

Sieving: Process bulk soil samples through a stack of geological sieves with decreasing

mesh sizes (e.g., 4mm, 2mm, 1mm, 0.5mm, 0.25mm) using a gentle flow of water.

Sorting: Sort the contents of each sieve under a low-power stereomicroscope.

Identification and Quantification: Identify all seeds, fruits, and other plant remains to the most

precise taxonomic level possible. Quantify the remains by counting the number of individuals

of each taxon.[13]

Data Presentation: Present the data in tables showing the absolute counts, and calculate

ubiquity (the percentage of samples in which a taxon occurs).[14]

Data Presentation
The quantitative data generated from these analyses should be presented in clearly structured

tables to facilitate comparison between different artifacts, contexts, and sites.

Table 2: Example of Quantitative Data for Waterlogged Wood
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Artifact
ID

Wood
Species

Visual
Grade

Max.
Water
Content
(%)

Lignin
(%)

Holocellu
lose (%)

Notes

WW-001 Oak 3 450 65 15

Sapwood,

heavily

degraded

WW-002 Pine 4 280 45 40

Heartwood,

good

preservatio

n

WW-003 Alder 2 620 75 5

Evidence

of bacterial

degradatio

n

WW-004 Oak 5 180 35 55

Tool marks

exceptional

ly well-

preserved

Table 3: Example of Quantitative Data for Archaeobotanical Remains from a Waterlogged

Feature
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Taxon
Common
Name

Count (NISP) Ubiquity (%) Habitat/Use

Triticum

dicoccon
Emmer wheat 150 80 Cereal, cultivated

Hordeum vulgare Barley 210 95 Cereal, cultivated

Corylus avellana Hazelnut 75 60 Wild, gathered

Rubus fruticosus Blackberry 120 70 Wild, gathered

Urtica dioica Stinging nettle 350 100
Weedy, fiber

source
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Caption: Pathway for the quantitative assessment of preservation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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